molecular formula C19H37IO2 B8377917 Ethyl 17-iodoheptadecanoate

Ethyl 17-iodoheptadecanoate

Cat. No. B8377917
M. Wt: 424.4 g/mol
InChI Key: CLPNPQWSZWRIMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 17-iodoheptadecanoate is a useful research compound. Its molecular formula is C19H37IO2 and its molecular weight is 424.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 17-iodoheptadecanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 17-iodoheptadecanoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Ethyl 17-iodoheptadecanoate

Molecular Formula

C19H37IO2

Molecular Weight

424.4 g/mol

IUPAC Name

ethyl 17-iodoheptadecanoate

InChI

InChI=1S/C19H37IO2/c1-2-22-19(21)17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-20/h2-18H2,1H3

InChI Key

CLPNPQWSZWRIMM-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CCCCCCCCCCCCCCCCI

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 17-hydroxy-heptadecanoate 79 (264 mg, 0.84 mmol), Ph3P (262 mg, 1 mmol) and imidazole (94 mg, 1.39 mmol) were dissolved in the mixture of CH2Cl2 (3 ml) and benzene (3 ml) and cooled to 0° C. Solid 12 (254 mg, 1 mmol) was added and the reaction mixture was stirred at 0° C. for 40 min. The reaction mixture was quenched by addition of MeOH (0.5 ml), diluted with EtOAc and washed with the aqueous NaHCO3—Na2S2O3 solution, dried over Na2SO4 and evaporated. Chromatography in hexane-EtOAc (97:3) afforded the product 80 (321 mg, 90%).
Name
Ethyl 17-hydroxy-heptadecanoate
Quantity
264 mg
Type
reactant
Reaction Step One
Name
Quantity
262 mg
Type
reactant
Reaction Step One
Quantity
94 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Solid 12
Quantity
254 mg
Type
reactant
Reaction Step Two
Yield
90%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.